6-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine
Description
The compound 6-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine is a heterocyclic derivative featuring a pyridazine core linked to a piperazine ring modified with a 3,5-dimethylisoxazole sulfonyl group.
Properties
IUPAC Name |
6-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]-N-pyridin-2-ylpyridazin-3-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7O3S/c1-13-18(14(2)28-23-13)29(26,27)25-11-9-24(10-12-25)17-7-6-16(21-22-17)20-15-5-3-4-8-19-15/h3-8H,9-12H2,1-2H3,(H,19,20,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSPGMIQVOJCBKP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CC=CC=N4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Compound A : 6-(4-butylsulfonylpiperazin-1-yl)-N-(6-methyl-2-pyridyl)pyridazin-3-amine
- Molecular Formula : C₁₈H₂₆N₆O₂S
- Molecular Weight : 390.506 g/mol
- Key Features :
- A butylsulfonyl group on the piperazine ring.
- 6-Methylpyridin-2-yl substituent on the pyridazine core.
- The 6-methylpyridyl group may sterically hinder binding compared to the unsubstituted pyridin-2-yl group in the target compound.
Compound B : N-[5-(3-Fluorophenyl)-1H-pyrazol-3-yl]-6-(4-methylpiperazin-1-yl)-2-(phenylsulfanyl)pyrimidin-4-amine
- Molecular Formula : C₂₄H₂₄FN₇S
- Molecular Weight : 485.55 g/mol
- Key Features :
- Pyrimidine core with a phenylsulfanyl group.
- 4-Methylpiperazine and 3-fluorophenyl-pyrazole substituents.
- Comparison: The pyrimidine core (vs. pyridazine in the target compound) alters electron distribution and hydrogen-bonding capacity.
Compound C : 6-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine
- Molecular Formula : C₂₂H₂₅ClN₈
- Molecular Weight : 444.94 g/mol
- Key Features :
- Triazine core with a methylene-linked piperazine.
- 3-Chlorophenyl and 2,4-dimethylphenyl substituents.
- Comparison: The triazine core (vs. pyridazine) offers distinct electronic properties and binding geometry. The methylene linker (vs.
Comparative Data Table
Pharmacological Implications
- Target Compound : The 3,5-dimethylisoxazole sulfonyl group may enhance metabolic stability compared to Compound A’s butylsulfonyl group. Its unsubstituted pyridin-2-yl group likely improves target binding compared to Compound A’s methylated pyridine .
- Compound B : The phenylsulfanyl group and pyrimidine core suggest divergent target selectivity, possibly favoring kinases or receptors with hydrophobic pockets .
- Compound C : The triazine core and chlorophenyl group may prioritize interactions with ATP-binding sites in enzymes, common in anticancer agents .
Notes on Limitations
- The provided evidence lacks direct pharmacological data for the target compound; comparisons are based on structural analogs.
- Molecular weight and solubility estimates for the target compound are derived from analogous structures.
- Further studies are required to validate binding affinities, pharmacokinetics, and toxicity profiles.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
